Cas no 25778-91-0 (1,4-Benzenedisulfonicacid,2,2'-[1,2-ethenediylbis[(3-sulfo-4,1-phenylene)imino[6-(ethylamino)-1,3,5-triazine-4,2-diyl]imino]]bis-,sodium salt (1:6))

• Product Name: 1,4-Benzenedisulfonicacid,2,2'-[1,2-ethenediylbis[(3-sulfo-4,1-phenylene)imino[6-(ethylamino)-1,3,5-triazine-4,2-diyl]imino]]bis-,sodium salt (1:6)
• CAS No: 25778-91-0
• MF: C₃₆H₃₀N₁₂Na₆O₁₈S₆
• MW: 1249.02162408829
• CID: 289929
• PubChem ID: 13643373
• Update Time: 2025-04-19

1,4-Benzenedisulfonicacid,2,2'-[1,2-ethenediylbis[(3-sulfo-4,1-phenylene)imino[6-(ethylamino)-1,3,5-triazine-4,2-diyl]imino]]bis-,sodium salt (1:6) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedisulfonicacid,2,2'-[1,2-ethenediylbis[(3-sulfo-4,1-phenylene)imino[6-(ethylamino)-1,3,5-triazine-4,2-diyl]imino]]bis-,sodium salt (1:6)
• 1,4-Benzenedisulfonicacid,2,2'-[1,2-ethenediylbis[(3-sulfo-4,1-phenylene)imino[6-(ethylamino)-1,3,5-triazine-4,2-diyl]imino]]
• hexasodium,2-[[4-[4-[(E)-2-[4-[[4-(2,5-disulfonatoanilino)-6-(ethylamino)-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]ethenyl]-3-sulfonatoanilino]-6-(ethylamino)-1,3,5-triazin-2-yl]amino]benzene-1,4-d
• 1,4-benze<wbr>
• Hexasodiu<wbr>
• LogP
• 1,4-Benzenedisulfonic acid, 2,2'-(1,2-ethenediylbis((3-sulfo-4,1-phenylene)imino(6-(ethylamino)-1,3,5-triazine-4,2-diyl)imino))bis-, sodium salt (1:6)
• 1,4-Benzenedisulfonic acid, 2,2'-(1,2-ethenediylbis((3-sulfo-4,1-phenylene)imino(6-(ethylamino)-1,3,5-triazine-4,2-diyl)imino))bis-, hexasodium salt
• 25778-91-0
• hexasodium;2-[[4-[4-[(E)-2-[4-[[4-(2,5-disulfonatoanilino)-6-(ethylamino)-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]ethenyl]-3-sulfonatoanilino]-6-(ethylamino)-1,3,5-triazin-2-yl]amino]benzene-1,4-disulfonate

• Inchi： 1S/C36H36N12O18S6.6Na/c1-3-37-31-43-33(47-35(45-31)41-25-17-23(67(49,50)51)11-13-27(25)69(55,56)57)39-21-9-7-19(29(15-21)71(61,62)63)5-6-20-8-10-22(16-30(20)72(64,65)66)40-34-44-32(38-4-2)46-36(48-34)42-26-18-24(68(52,53)54)12-14-28(26)70(58,59)60;;;;;;/h5-18H,3-4H2,1-2H3,(H,49,50,51)(H,52,53,54)(H,55,56,57)(H,58,59,60)(H,61,62,63)(H,64,65,66)(H3,37,39,41,43,45,47)(H3,38,40,42,44,46,48);;;;;;/q;6*+1/p-6/b6-5+;;;;;;
• InChI Key： XBOLDRTUBBOQTH-TXPPQYTASA-H
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)[O-])NC1N=C(NCC)N=C(N=1)NC1C=C(C=CC=1S(=O)(=O)[O-])S(=O)(=O)[O-])NC1N=C(NCC)N=C(N=1)NC1C=C(C=CC=1S(=O)(=O)[O-])S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 1247.9517
• Monoisotopic Mass: 1247.9511449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 78
• Rotatable Bond Count: 14
• Complexity: 2290
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 543Ų

Experimental Properties

• PSA: 492.72